Cas no 83791-08-6 (Hexadecanoic acid, 4-hydroxyphenyl ester)

Hexadecanoic acid, 4-hydroxyphenyl ester structure
83791-08-6 structure
Product Name:Hexadecanoic acid, 4-hydroxyphenyl ester
CAS No:83791-08-6
MF:C22H36O3
MW:348.51944732666
CID:668447
PubChem ID:20275900
Update Time:2025-04-19

Hexadecanoic acid, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 4-hydroxyphenyl ester
    • (4-hydroxyphenyl) hexadecanoate
    • 4-hydroxyphenyl hexadecanoate
    • SCHEMBL10942075
    • DTXSID60604523
    • 83791-08-6
    • AKOS024390499
    • Inchi: 1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(24)25-21-18-16-20(23)17-19-21/h16-19,23H,2-15H2,1H3
    • InChI Key: ZMWJEKFRMJKWRE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 348.26644501g/mol
  • Monoisotopic Mass: 348.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 46.5Ų
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